Cas no 105785-68-0 (Benzoxazole, 2-[(3-nitrophenoxy)methyl]-)

Benzoxazole, 2-[(3-nitrophenoxy)methyl]- structure
105785-68-0 structure
Product Name:Benzoxazole, 2-[(3-nitrophenoxy)methyl]-
CAS No:105785-68-0
MF:C14H10N2O4
MW:270.240203380585
CID:1166982
Update Time:2024-07-26

Benzoxazole, 2-[(3-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[(3-nitrophenoxy)methyl]-
    • Inchi: 1S/C14H10N2O4/c17-16(18)10-4-3-5-11(8-10)19-9-14-15-12-6-1-2-7-13(12)20-14/h1-8H,9H2
    • InChI Key: ADYFZZJFEOQNNG-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2N=C1COC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 270.0641

Experimental Properties

  • Density: 1.377±0.06 g/cm3(Predicted)
  • Boiling Point: 451.1±25.0 °C(Predicted)
  • PSA: 78.4
  • pka: 1.03±0.10(Predicted)
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